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Introduction
D-Galacturonic acid is a sugar acid derived from the oxidation of D-galactose and is the

primary structural component of pectin, a ubiquitous polysaccharide in the cell walls of

terrestrial plants.[1][2] In its polymeric form, polygalacturonic acid, it plays a crucial role in plant

development and structural integrity.[1] As a monosaccharide, D-galacturonic acid is a key

intermediate in various biological processes and has garnered significant interest in the fields

of biotechnology, food science, and pharmaceutical development. This technical guide provides

an in-depth overview of the chemical and physical properties of D-Galacturonic Acid, detailed

experimental protocols for their determination, and a visualization of its metabolic pathways.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of D-Galacturonic Acid are

summarized in the tables below. These properties are essential for its application in research

and development, influencing its behavior in various chemical and biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7822871?utm_src=pdf-interest
https://www.benchchem.com/product/b7822871?utm_src=pdf-body
https://cris.vtt.fi/en/publications/d-galacturonic-acid-catabolism-in-microorganisms-and-its-biotechn/
https://www.csub.edu/chemistry/_files/Lab14_QualitativeAnalysis.pdf
https://cris.vtt.fi/en/publications/d-galacturonic-acid-catabolism-in-microorganisms-and-its-biotechn/
https://www.benchchem.com/product/b7822871?utm_src=pdf-body
https://www.benchchem.com/product/b7822871?utm_src=pdf-body
https://www.benchchem.com/product/b7822871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General and Physical Properties of D-
Galacturonic Acid

Property Value Source(s)

Chemical Formula C₆H₁₀O₇ [1]

Molar Mass 194.139 g/mol [1]

Melting Point
159-160 °C (α-form,

monohydrate); 166 °C (β-form)
[1][3]

Boiling Point
553.4 °C at 760 mmHg

(estimated)
[4][5]

Appearance
White to light yellow crystalline

powder
[6]

Density 1.748 g/cm³ [5]

Table 2: Solubility and Acidity of D-Galacturonic Acid
Property Value Source(s)

Water Solubility 100 g/L; 295 g/L [4][6]

Solubility in Organic Solvents

Soluble in hot ethanol; slightly

soluble in ethanol; insoluble in

ether

[7]

pKa (Acid Dissociation

Constant)
3.24 - 3.51 [4][8]

Table 3: Optical Properties of D-Galacturonic Acid
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Property Value Source(s)

Optical Rotation ([α]D²⁰)
α-form: +98.0° → +50.9° (in

water)
[3]

β-form: +27° → +55.6° (in

water)
[3]

Refractive Index 1.4455 (estimate) [7]

Experimental Protocols
The following sections detail the methodologies for determining the key physical and chemical

properties of D-Galacturonic Acid.

Melting Point Determination
The melting point of D-Galacturonic Acid can be determined using the capillary method with a

melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry D-Galacturonic Acid is packed

into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady rate of 10-20 °C per minute for an initial

approximate determination.

Observation: For a precise measurement, a fresh sample is heated to about 15-20 °C below

the approximate melting point. The heating rate is then reduced to 1-2 °C per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the last solid crystal

disappears is recorded as the end of the range.[4][9]
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pKa Determination by Potentiometric Titration
The acid dissociation constant (pKa) of D-Galacturonic Acid is determined by potentiometric

titration, which measures the change in pH of a solution upon the addition of a titrant.

Methodology:

Solution Preparation: A standard solution of D-Galacturonic Acid (e.g., 0.1 M) is prepared in

deionized, carbonate-free water.

Titration Setup: The solution is placed in a beaker with a magnetic stirrer, and a calibrated

pH electrode is immersed in the solution.

Titration: A standard solution of a strong base (e.g., 0.1 M NaOH) is added incrementally to

the D-Galacturonic Acid solution.

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing

the solution to equilibrate.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.

[10][11]

Optical Rotation Measurement
The optical rotation of D-Galacturonic Acid is measured using a polarimeter, which quantifies

the rotation of plane-polarized light by a chiral compound.

Methodology:

Solution Preparation: A solution of D-Galacturonic Acid of a known concentration (e.g., 1

g/100 mL) is prepared in a suitable solvent, typically water.

Polarimeter Calibration: The polarimeter is calibrated with the pure solvent to set the zero

point.

Measurement: The prepared solution is placed in a polarimeter cell of a known path length

(e.g., 1 decimeter).
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Observation: The angle of rotation of plane-polarized light is measured. The specific rotation

is then calculated using the formula: [α] = α / (l * c), where α is the observed rotation, l is the

path length in decimeters, and c is the concentration in g/mL.[12][13] Due to mutarotation,

the optical rotation will change over time until an equilibrium value is reached.

Solubility Determination
The solubility of D-Galacturonic Acid in various solvents can be determined by the equilibrium

saturation method.

Methodology:

Sample Preparation: An excess amount of solid D-Galacturonic Acid is added to a known

volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached (e.g., 24 hours).

Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Quantification: The concentration of D-Galacturonic Acid in the saturated solution is

determined by a suitable analytical method, such as gravimetric analysis (after solvent

evaporation) or spectroscopy.

Expression of Results: Solubility is typically expressed in g/L or mg/mL.[14][15]

Metabolic and Degradation Pathways
D-Galacturonic Acid is a key player in the carbon cycle, particularly through its role in the

structure and degradation of pectin. Microorganisms have evolved specific pathways to

catabolize D-Galacturonic Acid.

Fungal Catabolism of D-Galacturonic Acid
In many filamentous fungi, D-Galacturonic Acid is catabolized through a reductive pathway.
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Caption: Fungal catabolic pathway of D-Galacturonic Acid.

Bacterial Degradation of Pectin
Pectinolytic bacteria employ a series of enzymes to break down pectin into smaller

oligogalacturonides and ultimately to D-Galacturonic Acid, which is then catabolized.
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Caption: Bacterial pectin degradation and D-Galacturonic Acid catabolism.

Conclusion
D-Galacturonic Acid is a fundamentally important molecule with diverse properties and

biological roles. A thorough understanding of its chemical and physical characteristics, as

detailed in this guide, is paramount for its effective utilization in scientific research and industrial

applications. The provided experimental protocols offer a standardized approach to verifying

these properties, while the visualized metabolic pathways highlight its significance in microbial
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metabolism. This comprehensive overview serves as a valuable resource for professionals

engaged in the study and application of this versatile sugar acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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